Cas no 474651-48-4 (5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-)

• Product Name: 5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
• CAS No: 474651-48-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 931031
• PubChem ID: 45123197
• Update Time: 2025-04-19

5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
• 474651-48-4
• 5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
• 4-(Hydroxymethyl)-4-methyl-2-phenyloxazol-5(4H)-one
• DB-272974

• Inchi： 1S/C11H11NO3/c1-11(7-13)10(14)15-9(12-11)8-5-3-2-4-6-8/h2-6,13H,7H2,1H3
• InChI Key： QKHVJLKLFKXZRL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C1=O)(C)CO

Computed Properties

• Exact Mass: 205.074
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2
• XLogP3: 1.5